Cas no 1782395-60-1 (3-(azetidin-3-yl)methyl-N,N-dimethylaniline)

• Product Name: 3-(azetidin-3-yl)methyl-N,N-dimethylaniline
• CAS No: 1782395-60-1
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 5797584
• PubChem ID: 84662855
• Update Time: 2025-06-30

3-(azetidin-3-yl)methyl-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 3-(azetidin-3-yl)methyl-N,N-dimethylaniline
• 1782395-60-1
• EN300-1822602
• 3-[(azetidin-3-yl)methyl]-N,N-dimethylaniline

• Inchi： 1S/C12H18N2/c1-14(2)12-5-3-4-10(7-12)6-11-8-13-9-11/h3-5,7,11,13H,6,8-9H2,1-2H3
• InChI Key： YHKVRJAYGGDAOZ-UHFFFAOYSA-N
• SMILES： N1CC(CC2C=CC=C(C=2)N(C)C)C1

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų

Additional information on 3-(azetidin-3-yl)methyl-N,N-dimethylaniline

3-(Azetidin-3-yl)methyl-N,N-dimethylaniline: A Comprehensive Overview of CAS No. 1782395-60-1

3-(Azetidin-3-yl)methyl-N,N-dimethylaniline (CAS No. 1782395-60-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential applications in drug development. This compound, characterized by its azetidine ring and dimethylamino group, offers a promising scaffold for the design and synthesis of new therapeutic agents. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 3-(azetidin-3-yl)methyl-N,N-dimethylaniline is defined by its azetidine ring, which is a four-membered heterocyclic compound containing one nitrogen atom. The presence of this ring imparts unique conformational flexibility and electronic properties to the molecule, making it an attractive candidate for various biological studies. Additionally, the dimethylamino group attached to the benzene ring enhances the lipophilicity and basicity of the compound, which are crucial for its pharmacological activity.

The synthesis of 3-(azetidin-3-yl)methyl-N,N-dimethylaniline has been explored through several routes, each offering distinct advantages in terms of yield and purity. One common method involves the reaction of 3-(azetidin-3-yl)methyl chloride with N,N-dimethylaniline in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via nucleophilic substitution, resulting in the formation of the desired product with high efficiency. Recent advancements in catalytic methods have further optimized this process, reducing reaction times and improving overall yields.

In terms of biological activity, 3-(azetidin-3-yl)methyl-N,N-dimethylaniline has shown promising results in various assays. Studies have demonstrated its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. Specifically, this compound has been found to exhibit agonistic or antagonistic effects on specific GPCRs, depending on the experimental conditions and cell types used. These findings suggest that 3-(azetidin-3-yl)methyl-N,N-dimethylaniline could be developed into novel drugs for treating conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

Recent research has also focused on the pharmacokinetic properties of 3-(azetidin-3-yl)methyl-N,N-dimethylaniline. Studies using animal models have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it an attractive candidate for further preclinical and clinical evaluation. Additionally, computational models have predicted that 3-(azetidin-3-yl)methyl-N,N-dimethylaniline has a low potential for drug-drug interactions, which is an important consideration in drug development.

The structural versatility of 3-(azetidin-3-yl)methyl-N,N-dimethylaniline has also led to its use as a building block in combinatorial chemistry approaches. By modifying the azetidine ring or the dimethylamino group, researchers can generate a diverse library of compounds with varying biological activities. This approach has been particularly useful in identifying lead compounds for drug discovery programs targeting specific disease pathways.

In conclusion, 3-(azetidin-3-yl)methyl-N,N-dimethylaniline (CAS No. 1782395-60-1) is a promising compound with a rich chemical structure and diverse biological activities. Its unique properties make it a valuable tool for both fundamental research and applied drug development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic applications, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.